Cas no 195243-36-8 (Propanedinitrile,2-[(4-methyl-1-piperazinyl)methylene]-)

• Product Name: Propanedinitrile,2-[(4-methyl-1-piperazinyl)methylene]-
• CAS No: 195243-36-8
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 116732
• PubChem ID: 21234956
• Update Time: 2025-04-18

Propanedinitrile,2-[(4-methyl-1-piperazinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(4-methyl-1-piperazinyl)methylene]-
• (4-METHYLPIPERAZIN-1-YL)METHYLIDENE]PROPANEDINITRILE
• [(4-METHYLPIPERAZIN-1-YL)METHYLIDENE]PROPANEDINITRILE
• Propanedinitrile, [(4-methyl-1-piperazinyl)methylene]- (9CI)
• 195243-36-8
• 2-[(4-METHYLPIPERAZIN-1-YL)METHYLIDENE]PROPANEDINITRILE

• Inchi： 1S/C9H12N4/c1-12-2-4-13(5-3-12)8-9(6-10)7-11/h8H,2-5H2,1H3
• InChI Key： RZFDPTUZDCOEAY-UHFFFAOYSA-N
• SMILES： N1(C)CCN(/C=C(\C#N)/C#N)CC1

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• PSA: 54.06